Cas no 118933-92-9 (1-methyl-1H-Indazol-6-ol)

• Product Name: 1-methyl-1H-Indazol-6-ol
• CAS No: 118933-92-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD00456074
• CID: 1091653
• PubChem ID: 135503223
• Update Time: 2025-04-20

1-methyl-1H-Indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indazol-6-ol
• 1-methyl-2H-indazol-6-one
• 1-methyl-6-hydroxyindazole
• 1-methylindazol-6-ol
• 6-Hydroxy-1-methyl-1H-indazole
• AC1LHMP6
• CTK7J9775
• INDAZOL-6-OL, 1-METHYL-
• 1-Methyl-6-hydroxy-1H-indazole
• 6-hydroxy-1-methyl-1H-indazole, 1-methyl-6-hydroxyindazole, 1-methyl-1H-indazol-6-ol, 1-methyl-1H-indazol-6-ol
• 118933-92-9
• AKOS022178163
• MB01167
• MFCD00456074
• 1-Methyl-1H-indazol-6(2H)-one
• DTXSID60357027
• SCHEMBL15730607
• DB-093049
• ZAKUTNCHAYBXFN-UHFFFAOYSA-N
• PS-4792
• CS-0208519
• W-205024
• EN300-2038975
• SY065460

• MDL： MFCD00456074
• Inchi： 1S/C8H8N2O/c1-10-8-4-7(11)3-2-6(8)5-9-10/h2-5,11H,1H3
• InChI Key： ZAKUTNCHAYBXFN-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=NN(C)C=2C=1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles